Cas no 1894560-81-6 ({1-bromoimidazo1,5-apyridin-3-yl}methanol)

• Product Name: {1-bromoimidazo1,5-apyridin-3-yl}methanol
• CAS No: 1894560-81-6
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD30004527
• CID: 5172541
• Update Time: 2025-11-02

{1-bromoimidazo1,5-apyridin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-3-methanol, 1-bromo-
• {1-bromoimidazo1,5-apyridin-3-yl}methanol

• MDL： MFCD30004527
• Inchi： 1S/C8H7BrN2O/c9-8-6-3-1-2-4-11(6)7(5-12)10-8/h1-4,12H,5H2
• InChI Key： DFOKUVOQYLKLBX-UHFFFAOYSA-N
• SMILES： C12=C(Br)N=C(CO)N1C=CC=C2

Additional information on {1-bromoimidazo1,5-apyridin-3-yl}methanol

Comprehensive Guide to {1-bromoimidazo[1,5-a]pyridin-3-yl}methanol (CAS No. 1894560-81-6): Properties, Applications, and Market Insights

{1-bromoimidazo[1,5-a]pyridin-3-yl}methanol (CAS No. 1894560-81-6) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This brominated imidazopyridine derivative exhibits unique structural features that make it valuable for drug discovery and material science applications. The compound's molecular formula combines an imidazo[1,5-a]pyridine core with a bromo substituent and hydroxymethyl functional group, creating versatile reactivity patterns.

Recent literature highlights the growing importance of imidazo[1,5-a]pyridine scaffolds in medicinal chemistry, particularly for developing kinase inhibitors and antimicrobial agents. The presence of both bromine and alcohol moieties in {1-bromoimidazo[1,5-a]pyridin-3-yl}methanol allows for diverse chemical modifications, making it a valuable building block for combinatorial chemistry. Researchers are particularly interested in its potential for creating bioactive molecules targeting neurological disorders and inflammatory conditions.

The synthesis of CAS 1894560-81-6 typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's focus on sustainable production methods. Analytical characterization of this compound typically includes NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with rigorous quality standards for research applications.

In material science, {1-bromoimidazo[1,5-a]pyridin-3-yl}methanol has shown promise as a precursor for organic electronic materials. Its conjugated system and functional groups enable incorporation into OLED materials and photovoltaic components, aligning with current research trends in renewable energy technologies. The compound's thermal stability and electronic properties make it particularly interesting for developing next-generation optoelectronic devices.

The global market for imidazo[1,5-a]pyridine derivatives is expanding, driven by increasing R&D investments in pharmaceutical and specialty chemical sectors. Market analysts project steady growth for intermediates like CAS 1894560-81-6, especially in regions with strong biotechnology infrastructure. Current pricing trends reflect the compound's specialized nature and the complexity of its synthesis, with purity grades above 98% commanding premium values in research markets.

Storage and handling of {1-bromoimidazo[1,5-a]pyridin-3-yl}methanol require standard laboratory precautions for organic compounds. Recommended storage conditions typically include protection from light and moisture at controlled room temperature. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines, though the compound is not classified under hazardous material regulations when properly contained.

Emerging applications for CAS 1894560-81-6 include its use in bioconjugation chemistry and proteomics research. The bromine atom serves as an excellent leaving group for nucleophilic substitution reactions, while the alcohol functionality enables esterification or etherification. These properties make the compound valuable for creating molecular probes and diagnostic reagents in life science research.

Quality control protocols for {1-bromoimidazo[1,5-a]pyridin-3-yl}methanol emphasize rigorous analytical verification, particularly for pharmaceutical-grade material. Leading suppliers typically provide comprehensive certificates of analysis including residual solvent content, heavy metal screening, and chromatographic purity profiles. These quality assurances are critical for researchers requiring reproducible results in sensitive applications.

The scientific literature contains numerous references to structural analogs of imidazo[1,5-a]pyridine-3-methanol derivatives, highlighting their broad utility across chemical disciplines. Recent patent filings indicate growing commercial interest in this chemical space, particularly for small molecule therapeutics and catalytic applications. The unique electronic properties of the imidazo[1,5-a]pyridine system continue to inspire innovative applications in multiple research domains.

Future research directions for CAS 1894560-81-6 may explore its potential in metal-organic frameworks (MOFs) and supramolecular chemistry. The compound's ability to coordinate with transition metals while maintaining its aromatic character makes it an interesting candidate for designing functional materials. Additionally, its fluorescence properties warrant investigation for potential bioimaging applications and sensor development.

For researchers sourcing {1-bromoimidazo[1,5-a]pyridin-3-yl}methanol, verification of supplier credentials and batch-specific analytical data is essential. The compound's specialized nature means availability may fluctuate, and lead times can vary significantly between manufacturers. Establishing relationships with reputable fine chemical suppliers who specialize in heterocyclic compounds can ensure consistent access to high-quality material for ongoing research projects.